Cas no 1440960-67-7 (tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1440960-67-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD24857302
• CID: 2093720
• PubChem ID: 91663881
• Update Time: 2025-07-23

tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate
• tert-Butyl 2-Formyl-6-azaspiro-[3.3]heptane-6-carboxylate
• 6-Formyl-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• 2-Azaspiro[3.3]heptane-2-carboxylic acid, 6-formyl-, 1,1-dimethylethyl ester
• AS-34192
• tert-butyl6-formyl-2-azaspiro[3.3]heptane-2-carboxylate
• 2-Boc-6-formyl-2-azaspiro[3.3]heptane
• CS-0048160
• 2-Boc-2-azaspiro[3.3]heptane-6-carbaldehyde
• 6-Formyl-2-azaspiro[3.3]heptane-2-carboxylic acid 1,1-dimethylethyl ester
• SB33642
• AKOS025146562
• DB-197252
• 1440960-67-7
• SCHEMBL17713899
• EN300-1664092
• MFCD24857302
• Z1868458711
• SY098424
• tert-Butyl 2-formyl-6-azaspiro[3.3]heptane-6-carboxylate

• MDL： MFCD24857302
• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)4-9(5-12)6-14/h6,9H,4-5,7-8H2,1-3H3
• InChI Key： QAIHVJYVIUKZAR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CC(C=O)C2)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate

Professional Introduction to Tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1440960-67-7)

Tert-Butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1440960-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a unique combination of azaspiro framework and functional groups, presents intriguing opportunities for the development of novel bioactive molecules.

The molecular architecture of Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate encompasses a spirocyclic core, which is a fused bicyclic system consisting of two heterocyclic rings connected by a single carbon atom. The presence of an azaspiro moiety introduces nitrogen into the spirocyclic system, which can significantly influence the electronic properties and biological interactions of the molecule. The compound also features a formyl group at the 6-position and a tert-butyl ester at the 2-carboxyl position, both of which serve as versatile handles for further chemical modifications and derivatization.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in drug discovery due to their unique structural rigidity, conformational stability, and ability to engage multiple binding sites on biological targets. The azaspiro[3.3]heptane core, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other therapeutic targets relevant to cancer and inflammatory diseases.

The formyl group in Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate provides a reactive site for condensation reactions, such as Schiff base formation, allowing for the introduction of additional nitrogen-containing moieties that can enhance binding affinity to biological targets. Furthermore, the tert-butyl ester functionality offers stability under various reaction conditions while also serving as a protecting group that can be selectively removed to reveal the underlying carboxylic acid or other reactive sites.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of spirocyclic compounds like Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate to optimize their pharmacokinetic properties and target specificity. Studies have demonstrated that the spatial arrangement of atoms within the spirocyclic framework can fine-tune interactions with proteins, leading to improved drug-like characteristics such as solubility, metabolic stability, and cell permeability.

The pharmaceutical industry has increasingly recognized the potential of Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate as a building block for next-generation therapeutics. Researchers are exploring its utility in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are notoriously difficult to modulate with traditional drug molecules. The rigid spirocyclic core provides a scaffold that can mimic natural product structures while incorporating synthetic modifications to enhance potency and selectivity.

Moreover, the compound's ability to engage multiple residues within a target protein has been leveraged in designing allosteric modulators—compounds that bind to sites distinct from the active site but elicit functional changes in the target protein. This approach has shown promise in overcoming resistance mechanisms associated with conventional drugs and in developing treatments for multifunctional targets.

The synthesis of Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies employing transition-metal-catalyzed reactions have improved access to complex spirocyclic systems, enabling more efficient synthesis routes.

In conclusion, Tert-butyl 6-formyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1440960-67-7) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups and rigid spirocyclic framework makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.